Cas no 1352507-51-7 (3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine)

• Product Name: 3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine
• CAS No: 1352507-51-7
• MF: C₁₁H₁₇ClN₄O₂S
• MW: 304.796279668808
• CID: 5149701
• Update Time: 2025-05-17

3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine

• Inchi： 1S/C11H17ClN4O2S/c1-2-15-3-5-16(6-4-15)19(17,18)10-8-14-7-9(12)11(10)13/h7-8H,2-6H2,1H3,(H2,13,14)
• InChI Key： HEHXZFYHPJSXHL-UHFFFAOYSA-N
• SMILES： C1=NC=C(S(N2CCN(CC)CC2)(=O)=O)C(N)=C1Cl

Additional information on 3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine

Introduction to 3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine (CAS No. 1352507-51-7)

3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 1352507-51-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both chloro and piperazine-sulfonyl functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The< strong>3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring provides a suitable platform for further functionalization, enabling the creation of derivatives with tailored biological activities. The chloro substituent at the 3-position and the piperazine-1-sulfonyl group at the 5-position are key features that contribute to the compound's reactivity and potential biological effects.

In recent years, there has been a growing interest in the development of compounds that incorporate piperazine moieties due to their well-documented pharmacological properties. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The< strong>4-ethyl-piperazine-1-sulfonyl moiety in this compound specifically enhances its potential as a pharmacophore by contributing to its solubility and bioavailability.

The synthesis of< strong>3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chlorination step at the 3-position of the pyridine ring is particularly critical, as it determines the reactivity of the molecule in subsequent synthetic transformations. The introduction of the piperazine-sulfonyl group is another key step, often involving nucleophilic substitution reactions that require precise control over reaction conditions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of< strong>3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction times and yields. These innovations not only facilitate the production of this compound but also open up new possibilities for its application in drug discovery programs.

The biological activity of< strong>3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine has been explored in several preclinical studies. Its ability to modulate neurotransmitter systems has made it a candidate for treating neurological disorders such as depression and schizophrenia. Additionally, its interaction with various enzymes has suggested potential applications in treating inflammatory diseases and cancer. These findings underscore the importance of this compound as a lead molecule in medicinal chemistry.

In conclusion, 3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-ylamine (CAS No. 1352507-51-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.